Cas no 1594065-65-2 (2-methyl-2-(2-methylpyridin-4-yl)propanoic acid)

• Product Name: 2-methyl-2-(2-methylpyridin-4-yl)propanoic acid
• CAS No: 1594065-65-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5600569
• PubChem ID: 116170795
• Update Time: 2023-11-24

2-methyl-2-(2-methylpyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetic acid, α,α,2-trimethyl-
• 2-Methyl-2-(2-methylpyridin-4-yl)propanoicacid
• 2-Methyl-2-(2-methylpyridin-4-yl)propanoic acid
• 1594065-65-2
• EN300-1137866
• 2-methyl-2-(2-methylpyridin-4-yl)propanoic acid

• Inchi： 1S/C10H13NO2/c1-7-6-8(4-5-11-7)10(2,3)9(12)13/h4-6H,1-3H3,(H,12,13)
• InChI Key： LTXKIJJGHJLZEM-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(C)=C1)(C)(C)C(=O)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 308.9±27.0 °C(Predicted)
• pka: 3.14±0.11(Predicted)